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Compound of Interest

Compound Name: R-BC154 acetate

Cat. No.: B11934183 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
R-BC154 acetate is a selective and fluorescent antagonist of α9β1 integrin, a cell adhesion

receptor implicated in a variety of physiological and pathological processes, including

inflammation, angiogenesis, and cancer.[1][2] Its inherent fluorescence makes it a valuable tool

for in vitro and in vivo studies of α9β1 integrin localization, trafficking, and function. This

document provides detailed methodological considerations, experimental protocols, and data

presentation guidelines for the effective use of R-BC154 acetate in research and drug

development.

R-BC154 acetate also exhibits significant binding affinity for the closely related α4β1 integrin.

[1] This cross-reactivity should be considered when designing and interpreting experiments.

Quantitative Data Summary
The following tables summarize the key quantitative parameters of R-BC154 acetate, providing

a quick reference for experimental planning.

Table 1: Binding Affinity of R-BC154 Acetate
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Target Integrin Binding Affinity (Ki) Cell Line Conditions

α9β1 12.7 nM
Human glioblastoma

LN18
Ca2+/Mg2+

α4β1 38.0 nM
Human glioblastoma

LN18
Ca2+/Mg2+

Table 2: In Vivo Experimental Parameters

Parameter Value Animal Model Application

Dosage 10 mg/kg
C57Bl/6 mice (6-8

weeks old)

In vivo probe for bone

marrow hematopoietic

stem cells

Administration
Intravenous (i.v.)

injection

C57Bl/6 mice (6-8

weeks old)

In vivo probe for bone

marrow hematopoietic

stem cells

Signaling Pathway
R-BC154 acetate, as an antagonist of α9β1 integrin, is expected to modulate its downstream

signaling pathways. Upon ligand binding, α9β1 integrin activates several intracellular signaling

cascades that regulate cell adhesion, migration, and proliferation. The diagram below illustrates

the key signaling events downstream of α9β1 integrin.
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In Vitro Characterization

In Vivo Evaluation

Competitive Binding Assay
(Determine Ki)

Cell Adhesion Assay
(Determine IC50)

Inform Dosing

Fluorescence Microscopy
(Visualize Localization)

Confirm Target Binding

Cell Migration Assay
(Determine IC50)

Functional Validation

In Vivo Fluorescence Imaging
(Assess biodistribution and target engagement)

Guide In Vivo Studies

Disease Model Efficacy Study
(Evaluate therapeutic potential)

Confirm Target Engagement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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